1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine

• IUPAC Name: (4-chloro-3-nitrophenyl)-(4-ethylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H16ClN3O3/c1-2-15-5-7-16(8-6-15)13(18)10-3-4-11(14)12(9-10)17(19)20/h3-4,9H,2,5-8H2,1H3
• InChI Key: JZYVIDLHOPKODG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C13H16ClN3O3
• Molecular Weight: 297.74 g/mol

Description

1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine (CNB-001) is a novel compound that has been developed as a potential therapeutic agent for the treatment of various neurological disorders. It belongs to the class of piperazine derivatives and has shown promising results in preclinical studies. CNB-001 is a small molecule that can easily cross the blood-brain barrier, making it an attractive candidate for the treatment of central nervous system (CNS) disorders.

Mechanism of Action

The exact mechanism of action of 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine is not fully understood. However, it has been proposed that 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine exerts its neuroprotective effects by modulating various signaling pathways involved in oxidative stress, inflammation, and apoptosis. 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of cellular antioxidant defense mechanisms.
Biochemical and Physiological Effects:
1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, which are indicators of oxidative stress. 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine has also been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Furthermore, 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine has been shown to improve mitochondrial function and increase the levels of brain-derived neurotrophic factor (BDNF), which is a key factor in neuronal survival and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine is its ability to easily cross the blood-brain barrier. This makes it an attractive candidate for the treatment of CNS disorders. 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine has also been shown to have a good safety profile in preclinical studies. However, one of the limitations of 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine is its limited solubility, which can make it difficult to administer in high doses.

Future Directions

There are several future directions for the development of 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine as a therapeutic agent. One direction is to further investigate the mechanism of action of 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine and identify the specific signaling pathways involved in its neuroprotective effects. Another direction is to optimize the synthesis method of 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine to improve its solubility and bioavailability. Additionally, clinical trials are needed to evaluate the safety and efficacy of 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine in humans for the treatment of various neurological disorders. Finally, the potential of 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine as a diagnostic tool for the early detection of CNS disorders should also be explored.

Synthesis Methods

1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine can be synthesized using a multi-step process that involves the reaction of 4-chloro-3-nitrobenzoic acid with 1-ethylpiperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reduced using a reducing agent such as sodium borohydride to obtain the final product, 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine.

Scientific Research Applications

1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine has been extensively studied in preclinical models of various neurological disorders such as Alzheimer's disease, Parkinson's disease, traumatic brain injury, and stroke. In these studies, 1-(4-chloro-3-nitrobenzoyl)-4-ethylpiperazine has shown neuroprotective effects by reducing oxidative stress, inflammation, and neuronal death. It has also been shown to improve cognitive function and motor behavior in animal models.